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Compound of Interest

Compound Name: Fmoc-Bip(4,4')-OH

Cat. No.: B557511

An In-depth Technical Guide to the Safe Handling of Fmoc-Bip(4,4')-OH

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical reagents is paramount to ensuring laboratory safety and experimental
integrity. This guide provides a comprehensive overview of the safety and handling guidelines
for Fmoc-Bip(4,4')-OH, a derivative of alanine utilized in peptide synthesis.

Chemical and Physical Properties

Fmoc-Bip(4,4')-OH, with the IUPAC name (2S)-3-[1,1'-biphenyl]-4-yI-2-{[(9H-fluoren-9-
ylmethoxy)carbonyl]lamino}propanoic acid, is a white to off-white powder.[1][2] A thorough
understanding of its physical and chemical properties is the first step in safe handling.
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Property Value Source
CAS Number 199110-64-0 [11[2][3][41[5]16]
Molecular Formula C30H25N04 [L12][3][4][5][6]
Molecular Weight 463.52 g/mol [L121131[41[5]16]
Appearance White to pale yeII.ow or off- (121061
white powder/solid
Purity >97% or = 98% (HPLC) [1][7]
Melting Point 182 - 187 °C [1]
Boiling Point 700.7+60.0 °C (Predicted) [6]
Density 1.257+0.06 g/cm3 (Predicted) [6]
Solubiliy DMSO: 100 mg/mL (215.74 2]

mM; requires sonication)

Optical Rotation

[a]D20 = -12 + 2 ° (c=1 in
DMF)

[1]

Storage Temperature

2-8°C, -20°C, or room
temperature in a dark, inert

atmosphere

[1](2][4]6]

Hazard Identification and Safety Precautions

Fmoc-Bip(4,4')-OH is classified with several hazard statements, necessitating careful handling

to avoid exposure. The GHS signal word for this compound is "Warning".[3][6][7]

Hazard Statements:

e H302: Harmful if swallowed.[3][7]

e H315: Causes skin irritation.[3][6][7]

e H319: Causes serious eye irritation.[3][6][7]
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e H335: May cause respiratory irritation.[3][6][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.|[3]

e P271: Use only outdoors or in a well-ventilated area.[7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[7]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][7]

e P405: Store locked up.[7]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[7]

Experimental Protocols: Safe Handling Procedures

Adherence to strict experimental protocols is crucial when working with Fmoc-Bip(4,4')-OH.
The following are recommended procedures for key laboratory operations.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.
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Personal Protective Equipment (PPE) Protocol

Entry into Lab Area

(

Don a Lab Coat
(Fully Buttoned)

Wear Safety Goggles
(ANSI Z87.1 Approved)

Wear Nitrile Gloves
(Inspect Before Use)

. Assess Dust Risk

Use N95/P1 Dust Mask
(If high dust potential)

Proceed with Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow before handling Fmoc-Bip(4,4')-

OH.

Engineering Controls

Utilize engineering controls to minimize the risk of inhalation and contamination.
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o Ventilation: Always handle Fmoc-Bip(4,4')-OH in a well-ventilated area.[8][9] For procedures
that may generate dust, such as weighing or transferring the solid, a chemical fume hood or
an enclosure with local exhaust ventilation is mandatory.[8][9]

Spill and Exposure Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes.[8] If contact lenses are
present, remove them if it is easy to do so and continue rinsing.[8] Seek medical attention.

 Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for
breathing.[10] If respiratory symptoms develop, seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[11]

o Spill Cleanup: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[9] Do not allow the
product to enter drains.[9][11]
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Spill Response and Exposure Protocol

Immediate Actions

Ingestion:
Seek immediate medical help

Inhalation:
Move to fresh air

| I

Is the area safe to enter? .
; P Eye Contact:
{Spill or Exposure Occurs} Assess Situation r—— Rinse with water for 15 min

Yes

Y

\

Dispose of Waste
(Follow regulations)

Contain & Clean Spill
(Sweep, avoid dust)

Skin Contact:
Wash with soap & water

~— Evacuate Area
il & Alert Supervisor

\ 4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling guidelines for Fmoc-Bip(4,4')-OH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557511#safety-and-handling-guidelines-for-fmoc-bip-
4-4-0h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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